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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233 Get Quote

The proper disposal of Kresoxim-methyl, a fungicide widely used in agricultural research and

development, is critical for ensuring laboratory safety and environmental protection. Due to its

classification as a substance suspected of causing cancer and being very toxic to aquatic life

with long-lasting effects, adherence to strict disposal protocols is paramount.[1][2][3][4][5] This

guide provides detailed, step-by-step procedures for researchers, scientists, and drug

development professionals to manage and dispose of Kresoxim-methyl waste safely and in

accordance with regulatory standards.

Key Hazard and Regulatory Information
Understanding the hazard profile of Kresoxim-methyl is the first step in handling it safely. All

disposal procedures should be conducted while wearing appropriate Personal Protective

Equipment (PPE), including protective gloves, clothing, and eye/face protection.[2][3][4]
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Identifier Classification and Code Description

GHS Hazard Statements H351
Suspected of causing cancer.

[1][2][3]

H400 / H410

Very toxic to aquatic life / Very

toxic to aquatic life with long

lasting effects.[1][2][3]

UN Number (Transport) UN3077

Environmentally hazardous

substance, solid, n.o.s.

(Kresoxim-methyl).[1][2]

UN3082

Environmentally hazardous

substance, liquid, n.o.s.

(Kresoxim-methyl).[6]

Water Hazard Class WGK 3
Extremely hazardous for water.

[1]

Logical Workflow for Kresoxim-Methyl Disposal
The following diagram outlines the decision-making process for the proper disposal of

Kresoxim-methyl and its associated waste materials in a laboratory environment.
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Caption: Workflow for the safe disposal of Kresoxim-methyl waste streams.
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Experimental Protocols: Disposal Procedures
The following protocols provide step-by-step guidance for handling different types of

Kresoxim-methyl waste.

Protocol 1: Disposal of Unused or Expired Kresoxim-
Methyl
This procedure applies to pure Kresoxim-methyl or concentrated solutions that are no longer

needed.

Objective: To safely prepare unwanted Kresoxim-methyl for disposal by a licensed hazardous

waste contractor.

Methodology:

Consult Safety Data Sheet (SDS): Before handling, review Section 13 (Disposal

Considerations) of the product's SDS for any manufacturer-specific recommendations.[1][2]

Prohibit Improper Disposal: Confirm that the material is never disposed of with household or

general laboratory garbage and is never allowed to enter any sewage system, drain, or

waterway.[1][4][7]

Package for Disposal:

Place the Kresoxim-methyl in its original container if possible. If the original container is

compromised, use a compatible, sealable, and clearly labeled hazardous waste container.

The label should clearly state "Hazardous Waste," the full chemical name "Kresoxim-
methyl," and the associated hazards (e.g., "Carcinogen," "Toxic to Aquatic Life").

Store Safely: Store the sealed container in a designated, locked, and secure hazardous

waste accumulation area away from incompatible materials like strong oxidizing agents.[2][3]

[4]

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal company to schedule a pickup.[4] This
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material must be disposed of as hazardous waste, often through incineration at a suitable

facility.[4][6]

Protocol 2: Decontamination and Disposal of Empty
Containers
This procedure details the steps for handling containers that previously held Kresoxim-methyl.

Objective: To decontaminate empty Kresoxim-methyl containers to ensure they can be

disposed of safely and in accordance with regulations.

Methodology:

Triple Rinsing:

Empty the container as much as possible, applying the remaining contents for their

intended use if feasible.[6]

Fill the container approximately one-quarter full with a suitable solvent (e.g., water with a

detergent solution, or a solvent recommended by the manufacturer).[8][9]

Securely close the container and shake vigorously for 30 seconds to rinse all interior

surfaces.

Empty the rinse solution (rinsate) into a clearly labeled hazardous waste container.

Crucially, this rinsate must be treated as Kresoxim-methyl hazardous waste.[10]

Repeat this rinsing process two more times.[9]

Container Inactivation: After the final rinse, deface or remove the product label and puncture

the container to prevent any possibility of reuse.[7][10]

Final Disposal: Dispose of the rinsed and punctured container in accordance with

institutional and local regulations. This may include disposal as solid waste or sending it to

an approved waste handling site for recycling or disposal.[4][10]

Protocol 3: Management of Kresoxim-Methyl Spills
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This procedure outlines the immediate actions to take in the event of a spill.

Objective: To safely contain, clean up, and dispose of spilled Kresoxim-methyl and

contaminated materials.

Methodology:

Ensure Personnel Safety: Evacuate non-essential personnel. The cleanup crew must wear

appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and

protective clothing.[2][8]

Contain the Spill: Prevent the spill from spreading. For liquid spills, create a dike around the

spill using an inert, absorbent material such as sand, sawdust, or a general-purpose binder.

[6] Prevent the material from entering drains or waterways.[6]

Absorb and Collect:

Carefully apply the absorbent material over the spill and allow it to fully absorb the

Kresoxim-methyl.

Collect the contaminated absorbent material using non-sparking tools and place it into a

sealable, clearly labeled hazardous waste container.[2][6]

Decontaminate the Area: Wash the spill area with a detergent and water solution.[8] Collect

the cleaning solution and any contaminated wipes as hazardous waste.

Dispose of Waste: All collected spill debris and decontamination materials must be disposed

of as Kresoxim-methyl hazardous waste, following the steps outlined in Protocol 1.[2][4]

Report the Spill: Report the incident to your laboratory supervisor and EHS department, in

accordance with your institution's policies. For significant spills, contact local or provincial

regulatory agencies.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/25816m.pdf
https://www.cpachem.com/msds?num=SB225&dnl=sd_-_Kresoxim-methyl_%5BCAS_143390-89-0%5D_%28SB225%29_%28EU%29.pdf
https://www.echemi.com/sds/kresoxim-methyl-temppid160705004645.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-12296%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Kresoxim-Methyl
https://download.basf.com/p1/000000000030355112_SDS_CPA_00/en_UN/Collis_2010_SC_30355112_SDS_CPA_00_en_6-0.pdf
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389965545
https://m.youtube.com/watch?v=lE0wssLJFGs
https://npic.orst.edu/health/disposal.html
https://www.benchchem.com/product/b3119233#kresoxim-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b3119233#kresoxim-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b3119233#kresoxim-methyl-proper-disposal-procedures
https://www.benchchem.com/product/b3119233#kresoxim-methyl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3119233?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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